Cas no 1443344-83-9 (Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate)

Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate structure
1443344-83-9 structure
Product Name:Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
CAS No:1443344-83-9
MF:C10H8F2O4
MW:230.164930343628
CID:5691457
PubChem ID:91655531
Update Time:2023-10-31

Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
    • 1443344-83-9
    • Methyl 3,4-difluoro-5-methoxybenzoylformate
    • Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
    • Methyl 3,4-difluoro-5-methoxy-α-oxobenzeneacetate
    • MDL: MFCD11617626
    • Inchi: 1S/C10H8F2O4/c1-15-7-4-5(3-6(11)8(7)12)9(13)10(14)16-2/h3-4H,1-2H3
    • InChI Key: BXWFCROONSUJGL-UHFFFAOYSA-N
    • SMILES: FC1C(=CC(C(C(=O)OC)=O)=CC=1OC)F

Computed Properties

  • Exact Mass: 230.03906506g/mol
  • Monoisotopic Mass: 230.03906506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12142209-1g
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
1443344-83-9 97%
1g
$437 2024-07-23
Crysdot LLC
CD12142209-5g
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
1443344-83-9 97%
5g
$1177 2024-07-23
Crysdot LLC
CD12142209-10g
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
1443344-83-9 97%
10g
$2117 2024-07-23
Crysdot LLC
CD12142209-25g
Methyl 2-(3,4-difluoro-5-methoxyphenyl)-2-oxoacetate
1443344-83-9 97%
25g
$3959 2024-07-23
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